6-Bromo-1,4-dihydro-7-fluoro-1-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester

• IUPAC Name: ethyl 6-bromo-7-fluoro-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C17H19BrFNO4/c1-4-24-17(23)11-7-20(15(8-21)9(2)3)14-6-13(19)12(18)5-10(14)16(11)22/h5-7,9,15,21H,4,8H2,1-3H3/t15-/m1/s1
• InChI Key: WEVZXJJVJXHULG-OAHLLOKOSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=CC(=C(C=C2C1=O)Br)F)C(CO)C(C)C
• Isomeric SMILES: CCOC(=O)C1=CN(C2=CC(=C(C=C2C1=O)Br)F)[C@H](CO)C(C)C
• Molecular Formula: C17H19BrFNO4
• DSSTOX Substance ID: DTXSID70728547
• Molecular Weight: 400.2 g/mol
• CAS RN: 934161-50-9

Description

6-Bromo-1,4-dihydro-7-fluoro-1-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C17H19BrFNO4 and its molecular weight is 400.244. The purity is usually 95%.
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Scientific Research Applications

Diuretic Activity

Research demonstrates that the bromination of quinolone compounds can substantially increase their diuretic activity. For instance, the ethyl ester of a related quinoline compound showed increased diuretic activity after bromination, suggesting potential applications of similar brominated quinolines in diuretic therapies (Ukrainets, Golik, & Chernenok, 2013).

Antibacterial Activity

6-Bromo-1,4-dihydro-7-fluoro-1-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester and its derivatives have shown significant antibacterial activity. A study synthesizing and evaluating various quinolinecarboxylic acids, including similar structures, revealed potent antibacterial effects against Gram-positive bacteria (Jung, Baek, & Park, 2001).

HIV-1 Integrase Inhibition

In the context of HIV treatment, certain derivatives of the compound have been synthesized as potential HIV-1 integrase inhibitors. The research indicated that some of these compounds exhibit promising enzymatic and antiviral activity, suggesting a potential application in HIV therapy (Vandurm et al., 2009).

Synthesis of Fluorinated Derivatives

The compound's structural framework allows for the synthesis of various fluorinated derivatives, expanding its potential applications in pharmaceutical development. Studies on synthesizing ethyl esters of quinolinecarboxylic acids have provided insights into creating novel compounds with potential therapeutic properties (Nosova et al., 2002).